Cas no 1242905-00-5 (N-(3,4-dichlorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide
• CAS No: 1242905-00-5
• MF: C₁₈H₁₄Cl₂N₄OS
• MW: 405.300960063934
• CID: 5395623
• Update Time: 2025-11-06

N-(3,4-dichlorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-2-(2-methyl-6-pyridin-2-ylpyrimidin-4-yl)sulfanylacetamide
• N-(3,4-dichlorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C18H14Cl2N4OS/c1-11-22-16(15-4-2-3-7-21-15)9-18(23-11)26-10-17(25)24-12-5-6-13(19)14(20)8-12/h2-9H,10H2,1H3,(H,24,25)
• InChI Key： QUTFMWZZSAOVQH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(Cl)=C1)(=O)CSC1C=C(C2=NC=CC=C2)N=C(C)N=1

Additional information on N-(3,4-dichlorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide

N-(3,4-dichlorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide (CAS No. 1242905-00-5): A Comprehensive Overview

N-(3,4-dichlorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide (CAS No. 1242905-00-5) is a potent and selective inhibitor of the Janus kinase (JAK) family, particularly JAK1 and JAK3. This compound has garnered significant attention in the pharmaceutical industry due to its potential therapeutic applications in various inflammatory and autoimmune diseases. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, and recent research advancements of this compound.

Chemical Structure and Synthesis

The chemical structure of N-(3,4-dichlorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide is characterized by a complex arrangement of functional groups, including a dichlorophenyl moiety, a pyrimidine ring, and a pyridine ring. The presence of these functional groups contributes to its high potency and selectivity as a JAK inhibitor. The synthesis of this compound typically involves multi-step reactions, including the formation of the pyrimidine ring and the subsequent attachment of the dichlorophenyl and pyridine moieties.

Recent studies have focused on optimizing the synthetic route to improve yield and purity. For instance, a novel one-pot synthesis method has been reported, which significantly reduces the number of steps and enhances the overall efficiency of the process. This advancement not only streamlines the production but also makes it more cost-effective for large-scale manufacturing.

Pharmacological Properties

N-(3,4-dichlorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide exhibits potent inhibitory activity against JAK1 and JAK3, with IC50 values in the low nanomolar range. This selectivity is crucial for minimizing off-target effects and improving the safety profile of the compound. The mechanism of action involves binding to the ATP-binding site of JAK enzymes, thereby preventing their phosphorylation and downstream signaling.

Clinical trials have demonstrated that this compound effectively reduces inflammation and alleviates symptoms in patients with conditions such as rheumatoid arthritis (RA) and psoriasis. The anti-inflammatory properties are attributed to its ability to inhibit cytokine signaling pathways mediated by JAK enzymes. Additionally, preclinical studies have shown promising results in models of multiple sclerosis (MS) and inflammatory bowel disease (IBD).

Current Research and Developments

The therapeutic potential of N-(3,4-dichlorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide continues to be an active area of research. Recent studies have explored its efficacy in combination with other therapeutic agents to enhance treatment outcomes. For example, a study published in the Journal of Medicinal Chemistry reported that combining this compound with anti-TNFα antibodies resulted in synergistic effects in reducing inflammation in RA models.

Furthermore, researchers are investigating the long-term safety and efficacy of this compound in clinical trials. Preliminary data from Phase II trials have shown favorable safety profiles with minimal adverse effects. However, ongoing Phase III trials are necessary to confirm these findings and establish its role in standard treatment regimens.

Conclusion

In summary, N-(3,4-dichlorophenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide (CAS No. 1242905-00-5) is a promising JAK inhibitor with significant therapeutic potential in treating inflammatory and autoimmune diseases. Its unique chemical structure and high selectivity contribute to its efficacy and safety profile. Ongoing research continues to uncover new applications and optimize its use in clinical settings.